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Compound of Interest

Compound Name: HA-1004

Cat. No.: B1663004 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential information

and step-by-step procedures for the proper disposal of HA-1004, a selective protein kinase A

(PKA) inhibitor also known as N-(2-guanidinoethyl)-5-isoquinolinesulfonamide.

HA-1004 and its hydrochloride or dihydrochloride salts are utilized in research to inhibit PKA

and act as a dual inhibitor of cGMP-dependent and cAMP-dependent protein kinases.

Understanding its properties is the first step toward safe disposal.

Key Chemical Information
Property Value

Chemical Name N-(2-guanidinoethyl)-5-isoquinolinesulfonamide

CAS Number 91742-10-8 (Dihydrochloride)

92564-08-4 (Hydrochloride)

Molecular Formula C₁₂H₁₅N₅O₂S (Base)

C₁₂H₁₅N₅O₂S · 2HCl (Dihydrochloride)

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS) for HA-1004 hydrochloride, this compound is not

classified as a hazardous substance or mixture. However, it is crucial to follow standard
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laboratory safety protocols.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of HA-1004. This

process is designed to minimize environmental impact and ensure compliance with safety

regulations.

Start: Unused or Waste HA-1004 Assess Contamination and Quantity

Small, Uncontaminated Quantity

Small (<1g)
Uncontaminated

Large Quantity or Contaminated Waste

Large (>1g) or
Contaminated

Dissolve in a Combustible Solvent
(e.g., alcohol)

Package and Label as Chemical Waste

Arrange for Licensed Chemical Incineration

End: Proper Disposal

Contact Environmental Health & Safety (EHS)

Click to download full resolution via product page

Figure 1. Logical workflow for the proper disposal of HA-1004.

Waste Identification and Segregation:

Identify all waste containing HA-1004, including pure compound, solutions, and

contaminated labware (e.g., vials, pipette tips).

Segregate HA-1004 waste from other chemical waste streams to avoid potential reactions.

For Small, Uncontaminated Quantities (typically <1g):
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Dissolve the HA-1004 in a combustible solvent, such as a flammable alcohol (e.g.,

ethanol, isopropanol).

This solution should then be collected in a properly labeled, sealed, and appropriate waste

container for flammable liquids.

Arrange for disposal through a licensed chemical waste incineration service. This is often

coordinated through your institution's Environmental Health and Safety (EHS) department.

For Large Quantities or Contaminated Waste:

Package the waste HA-1004 (solid or in solution) in a clearly labeled, sealed, and

chemically compatible container.

The label should include "Waste HA-1004," the approximate quantity, and any other

components of the waste stream.

Contact your institution's EHS or equivalent safety office to arrange for pickup and

disposal. They will provide guidance on specific packaging and labeling requirements.

Decontamination of Labware:

Thoroughly rinse any labware that has come into contact with HA-1004 with a suitable

solvent (e.g., ethanol or acetone) three times.

Collect the rinsate as chemical waste and dispose of it along with other HA-1004 waste.

After triple rinsing, the labware can typically be washed with soap and water for reuse or

disposed of as regular laboratory glass or plastic waste, in accordance with your

institution's policies.

Important Considerations:

Regulatory Compliance: Always adhere to your local, state, and federal regulations for

hazardous waste disposal. Institutional policies may have specific requirements that must be

followed.
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Avoid Drain Disposal: Do not dispose of HA-1004, or solutions containing it, down the drain.

This can have a negative impact on aquatic life and is often in violation of environmental

regulations.

Consult Your EHS Office: When in doubt, always consult your institution's Environmental

Health and Safety office for guidance on specific disposal procedures.

By following these procedures, you can ensure the safe and responsible disposal of HA-1004,

contributing to a safe laboratory environment and protecting our ecosystem.

To cite this document: BenchChem. [Proper Disposal of HA-1004: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663004#ha-1004-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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